Cas no 66186-21-8 (Sulfuric acid, dioctadecyl ester)

Sulfuric acid, dioctadecyl ester structure
66186-21-8 structure
Product Name:Sulfuric acid, dioctadecyl ester
CAS No:66186-21-8
MF:C36H74O4S
MW:603.035371303558
CID:388610
PubChem ID:12825035
Update Time:2025-04-19

Sulfuric acid, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid, dioctadecyl ester
    • dioctadecyl sulfate
    • DTXSID00510811
    • 66186-21-8
    • SCHEMBL41458
    • Inchi: 1S/C36H74O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-41(37,38)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
    • InChI Key: BNMHIKTUFBWOAM-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 602.53078201g/mol
  • Monoisotopic Mass: 602.53078201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 36
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.4
  • Topological Polar Surface Area: 61Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.